Cas no 2228900-12-5 (tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate)

• Product Name: tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate
• CAS No: 2228900-12-5
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6056415
• PubChem ID: 165974099
• Update Time: 2025-11-01

tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate
• tert-butyl 2-[1-(aminooxy)ethyl]morpholine-4-carboxylate
• 2228900-12-5
• EN300-1880112

• Inchi： 1S/C11H22N2O4/c1-8(17-12)9-7-13(5-6-15-9)10(14)16-11(2,3)4/h8-9H,5-7,12H2,1-4H3
• InChI Key： XIJQWVVXKQMBGV-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C)ON

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74Ų

Additional information on tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate

Introduction to tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate (CAS No. 2228900-12-5)

tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate (CAS No. 2228900-12-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate is composed of a morpholine ring, an aminooxy group, and a tert-butyl ester moiety. The morpholine ring, a six-membered heterocyclic compound with one oxygen atom and one nitrogen atom, confers significant stability and solubility properties to the molecule. The aminooxy group, known for its reactivity and ability to form stable linkages with various functional groups, adds to the compound's versatility in chemical reactions. The tert-butyl ester moiety provides additional stability and can be selectively cleaved under specific conditions, making it an attractive choice for protecting groups in synthetic chemistry.

Recent studies have highlighted the importance of tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The aminooxy group in this compound can be used to form stable linkages with various therapeutic agents, allowing for controlled release and improved pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate-based prodrugs exhibited enhanced bioavailability and reduced toxicity compared to their parent compounds.

In addition to its use in prodrug design, tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate has shown promise in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved stability and pharmacological properties. The morpholine ring in this compound provides a rigid scaffold that can be functionalized with various side chains to create peptidomimetic structures. A recent publication in the Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of peptidomimetics using tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate, which demonstrated potent activity against specific protein targets involved in cancer and neurodegenerative diseases.

The synthesis of tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate typically involves several steps, including the formation of the morpholine ring, introduction of the aminooxy group, and esterification with tert-butanol. One common approach is to start with 4-morpholinecarboxylic acid, which is then converted into its corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with hydroxylamine to form the aminooxy intermediate. Finally, tert-butanol is added under appropriate conditions to form the desired tert-butyl ester. This synthetic route has been optimized in various laboratories to achieve high yields and purity levels.

The physicochemical properties of tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate, such as its solubility, stability, and reactivity, have been extensively studied. It is generally soluble in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), making it suitable for use in solution-phase reactions. The compound exhibits good thermal stability but can be cleaved under acidic conditions to release the free carboxylic acid. These properties make it an ideal candidate for use in combinatorial chemistry and high-throughput screening assays.

In terms of biological activity, preliminary studies have shown that tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate possesses moderate inhibitory activity against certain enzymes involved in metabolic pathways. For example, it has been reported to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While further research is needed to fully understand its mechanism of action and potential therapeutic applications, these initial findings suggest that this compound could be a valuable lead for drug discovery efforts.

To conclude, tert-butyl 2-1-(aminooxy)ethylmorpholine-4-carboxylate (CAS No. 2228900-12-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for various applications, including prodrug design and peptidomimetic synthesis. Ongoing research continues to uncover new insights into its properties and biological activities, paving the way for its potential use in developing novel therapeutic agents.